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Compound of Interest

Compound Name: (2-Chloroethyl)benzene

Cat. No.: B074947

(2-Chloroethyl)benzene, also known as Phenethyl chloride, is a combustible liquid that can
cause skin, eye, and respiratory irritation.[1][2][3] Adherence to strict safety protocols is crucial
to mitigate risks to laboratory personnel and the environment. This guide provides
comprehensive, step-by-step procedures for the safe handling, storage, and disposal of this
chemical.

Hazard Summary

Hazard Statement GHS Classification
Combustible liquid Flammable liquids (Category 4)[2][4]
Causes skin irritation Skin corrosion/irritation (Category 2)[2][4]

Serious eye damage/eye irritation (Category

Causes serious eye irritation
212A)[2][4]

] S Specific target organ toxicity (single exposure)
May cause respiratory irritation _
(Category 3), Respiratory system[2]

Hazardous to the aquatic environment, long-

Harmful to aquatic life with long lasting effects
term hazard (Category 3)[4][5]

Operational Plan: Safe Handling and Storage

All handling of (2-Chloroethyl)benzene should occur within a well-ventilated area or a
chemical fume hood.[1][6]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (2-Chloroethyl)benzene.[6]

PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles that meet OSHA's eye
and face protection regulations in 29 CFR
1910.133 or European Standard EN166.[1][2] A

face shield may be required for tasks with a high

Eye and Face Protection

splash risk.[7]

Chemical-resistant gloves (e.g., disposable
nitrile gloves for short-term protection) and a lab
) ] coat must be worn.[6][7] For prolonged contact,
Skin Protection )
consult the glove manufacturer's resistance
guide.[7] Wear appropriate protective clothing to

prevent skin exposure.[1][2]

A respirator is not typically required under
normal use conditions with adequate ventilation.
[2] However, if workplace conditions warrant a

Respiratory Protection respirator's use, a program that meets OSHA's
29 CFR 1910.134 and ANSI Z88.2 requirements
or European Standard EN 149 must be
followed.[1]

Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2] Wash hands thoroughly after handling.[2]

o Dispensing: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3] Keep the
container tightly closed when not in use.[1][2]

¢ Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1][2]
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« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No

smoking is permitted in the handling area.[2]

Storage

Store (2-Chloroethyl)benzene in a tightly closed container in a cool, dry, and well-ventilated

area.[1][2] Keep it away from sources of ignition and incompatible substances.[1]

Emergency Procedures
Eirst-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air.[1] If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration.[1] Seek immediate medical
attention.[1][2][3]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes.[1] Get
medical attention if irritation occurs.[2] Wash

clothing before reuse.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][2] Seek immediate
medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of milk or water.[1] Never
give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[1]

Spill Response

« Evacuate: Evacuate unnecessary personnel from the area.
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o Ventilate: Ensure the area is well-ventilated.
o Contain: Absorb the spill with an inert material, such as dry sand or earth.[1][6]

o Collect: Use a spark-proof tool to collect the absorbed material and place it into a designated
chemical waste container.[1]

o Clean: Clean the spill area thoroughly.
o PPE: Use appropriate personal protective equipment during the cleanup process.[1]

Disposal Plan

(2-Chloroethyl)benzene waste is classified as hazardous and must be disposed of
accordingly.[3][6]

o Waste Identification: Clearly label a dedicated, chemically resistant, and sealable container
for (2-Chloroethyl)benzene waste.[6] The label should include the full chemical name and
associated hazards.[6]

» Segregation: Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management guidelines.[6]

o Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from sources of ignition.[6]

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed professional waste disposal company to arrange for pickup and
disposal.[6]

 Recommended Disposal Method: The preferred method for the disposal of chlorinated
benzenes is high-temperature incineration in a licensed hazardous waste incinerator.[6]

Quantitative Data Summary
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Property Value

CAS Number 622-24-2[2][3]

Molecular Formula C8HOCI[3]

Molecular Weight 140.61 g/mol

Appearance Colorless to light yellow clear liquid[5]
Boiling Point 198.2°C at 760 mmHg[4]

Flash Point 64°C (147.2°F) - closed cup

Density 1.069 g/mL at 25°C

Storage Class

10 - Combustible liquids

Workflow for Safe Handling of (2-

Chloroethyl)benzene

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04891~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2013:39:19~~(2-Chloroethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04891~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2013:39:19~~(2-Chloroethyl
https://www.tcichemicals.com/IN/en/p/C0167
https://static.cymitquimica.com/products/IN/pdf/sds-DA00327B.pdf
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for (2-Chloroethyl)benzene

Start: Receive Chemical

'

Store in a cool, dry, well-ventilated area away from ignition sources.

'

Don appropriate PPE:
- Safety goggles
- Chemical-resistant gloves
- Lab coat

Handle in a chemical fume hood or well-ventilated area.

Perform Experiment

Collect waste in a labeled, sealed, and compatible container.

Decontaminate work area and equipment.

Remove PPE and wash hands thoroughly.

Arrange for hazardous waste disposal with EHS.

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2-Chloroethyl)benzene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling (2-
Chloroethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
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2-chloroethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b074947?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04891~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2013:39:19~~(2-Chloroethyl
https://static.cymitquimica.com/products/IN/pdf/sds-DA00327B.pdf
https://www.tcichemicals.com/IN/en/p/C0167
https://www.tcichemicals.com/IN/en/p/C0167
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Chloro_2_2_chloroethyl_benzene_A_Comprehensive_Guide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b074947#personal-protective-equipment-for-handling-2-chloroethyl-benzene
https://www.benchchem.com/product/b074947#personal-protective-equipment-for-handling-2-chloroethyl-benzene
https://www.benchchem.com/product/b074947#personal-protective-equipment-for-handling-2-chloroethyl-benzene
https://www.benchchem.com/product/b074947#personal-protective-equipment-for-handling-2-chloroethyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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